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Compound of Interest

Compound Name: 2',5'-Dihydroxypropiophenone

Cat. No.: B1596174 Get Quote

This guide provides a comprehensive technical overview of 2',5'-Dihydroxypropiophenone, a

key chemical intermediate with significant potential in organic synthesis, pharmaceutical

research, and materials science. This document is intended for researchers, scientists, and

drug development professionals, offering in-depth insights into its chemical structure,

physicochemical properties, synthesis, and prospective applications.

Introduction and Chemical Identity
2',5'-Dihydroxypropiophenone, systematically named 1-(2,5-dihydroxyphenyl)propan-1-one,

is an aromatic ketone characterized by a propiophenone core substituted with two hydroxyl

groups on the phenyl ring.[1][2][3][4] This hydroquinone moiety is a critical structural feature,

imparting significant chemical reactivity and potential biological activity, particularly antioxidant

properties.[5] Its role as a versatile synthetic building block allows for the creation of more

complex molecules, including biologically active chalcones and other derivatives.[6]

The fundamental identifiers and structural representation of this compound are crucial for its

unambiguous identification and use in a research setting.

Chemical Structure:
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Antioxidant Mechanism (HAT)
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Drug Development Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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